An In-depth Technical Guide to 4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride: A Key Intermediate in Chemical Innovation
An In-depth Technical Guide to 4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride: A Key Intermediate in Chemical Innovation
For Researchers, Scientists, and Drug Development Professionals
Introduction
4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride stands as a pivotal heterocyclic building block in the landscape of modern organic synthesis. Its unique substitution pattern, featuring a reactive sulfonyl chloride moiety and a strategically positioned chlorine atom on the pyrazole ring, makes it a highly versatile reagent. This guide provides a comprehensive overview of its chemical identity, safety protocols, synthesis, reactivity, and significant applications, particularly in the realms of pharmaceutical and agrochemical development. Understanding the nuances of this compound is critical for researchers aiming to leverage its potential in creating novel molecules with significant biological activity.
Core Identifiers and Physicochemical Properties
A precise understanding of a compound's fundamental properties is the bedrock of its effective and safe utilization in research and development. The key identifiers and physicochemical characteristics of 4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride are summarized below.
| Identifier | Value |
| CAS Number | 1245807-31-1[1][2] |
| Molecular Formula | C₄H₄Cl₂N₂O₂S[1] |
| Molecular Weight | 215.06 g/mol [1] |
| IUPAC Name | 4-chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride |
| Canonical SMILES | CN1C(=C(C=N1)Cl)S(=O)(=O)Cl[1] |
| Purity | Typically ≥98% |
Safety, Handling, and Storage
As a reactive sulfonyl chloride, 4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride necessitates careful handling to mitigate potential hazards. The following information is a synthesis of typical safety data sheet (SDS) recommendations.
GHS Hazard Classification:
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Skin Corrosion/Irritation: Category 1C
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Serious Eye Damage/Eye Irritation: Category 1
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Acute Aquatic Toxicity: Category 3
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Chronic Aquatic Toxicity: Category 3
Hazard Statements (H-phrases):
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H314: Causes severe skin burns and eye damage.
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H412: Harmful to aquatic life with long lasting effects.
Precautionary Statements (P-phrases):
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P260: Do not breathe dust/fume/gas/mist/vapors/spray.
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P264: Wash skin thoroughly after handling.
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P273: Avoid release to the environment.
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P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.
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P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.
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P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/ shower.
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
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P310: Immediately call a POISON CENTER or doctor/ physician.
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P405: Store locked up.
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P501: Dispose of contents/ container to an approved waste disposal plant.
Handling:
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Work in a well-ventilated area, preferably under a fume hood.
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Avoid contact with skin, eyes, and clothing.
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Avoid inhalation of dust or vapors.
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Keep away from moisture and water, as it can hydrolyze the sulfonyl chloride group.
Storage:
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Store in a tightly sealed container in a cool, dry, and well-ventilated place.
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Keep away from incompatible materials such as strong bases, alcohols, and amines.
Synthesis and Reactivity
Plausible Synthetic Pathway
The synthesis likely begins with a suitable pyrazole precursor, which is then subjected to chlorination and sulfonation reactions.
Caption: Plausible synthetic pathway for 4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride.
Step-by-Step Methodology (Hypothetical):
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Chlorination of 1-Methyl-1H-pyrazole: 1-Methyl-1H-pyrazole is treated with a suitable chlorinating agent, such as N-chlorosuccinimide (NCS) or sulfuryl chloride (SO₂Cl₂), in an appropriate solvent to introduce a chlorine atom at the 4-position of the pyrazole ring.
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Sulfonation: The resulting 4-Chloro-1-methyl-1H-pyrazole is then sulfonated at the 5-position. This is typically achieved using a strong sulfonating agent like chlorosulfonic acid (ClSO₃H).
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Conversion to Sulfonyl Chloride: The sulfonic acid intermediate is subsequently converted to the target sulfonyl chloride. This transformation can be accomplished by reacting it with a chlorinating agent such as thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃).
Key Reactivity
The primary mode of reactivity for 4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride is the nucleophilic substitution at the sulfonyl chloride moiety. This functional group readily reacts with a wide range of nucleophiles, making it an excellent precursor for the synthesis of various sulfonamide and sulfonate ester derivatives.
Caption: Key reactions of 4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride with nucleophiles.
Experimental Protocol: General Synthesis of Sulfonamides
The following is a general, illustrative protocol for the synthesis of sulfonamides from 4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride.
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Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine nucleophile (1.0 equivalent) and a non-nucleophilic base (e.g., triethylamine or pyridine, 1.2 equivalents) in a suitable aprotic solvent (e.g., dichloromethane, tetrahydrofuran).
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Addition of Sulfonyl Chloride: Cool the solution to 0 °C in an ice bath. Slowly add a solution of 4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride (1.05 equivalents) in the same solvent to the reaction mixture.
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Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC).
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Workup: Once the reaction is complete, quench the reaction with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired sulfonamide.
Applications in Drug Discovery and Agrochemicals
The pyrazole scaffold is a well-established privileged structure in medicinal chemistry and agrochemical research. The incorporation of a sulfonyl chloride functional group, as seen in 4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride, provides a direct handle for the synthesis of sulfonamides, a class of compounds with a broad spectrum of biological activities.
Role in Medicinal Chemistry:
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Enzyme Inhibition: The sulfonamide moiety can act as a key pharmacophore, interacting with the active sites of various enzymes. Pyrazole-sulfonamide derivatives have been investigated as inhibitors of kinases, carbonic anhydrases, and other therapeutically relevant enzymes.
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Scaffold for Library Synthesis: Due to its reactivity with a wide array of amines, 4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride is an ideal starting material for the creation of diverse compound libraries for high-throughput screening. This allows for the rapid exploration of structure-activity relationships (SAR).
Workflow in a Drug Discovery Cascade:
Caption: Role of the title compound in a typical drug discovery workflow.
Applications in Agrochemicals:
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Herbicides and Pesticides: Substituted pyrazoles are known to exhibit herbicidal and pesticidal properties.[3] The ability to readily synthesize a variety of sulfonamide and sulfonate ester derivatives from 4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride allows for the development of new crop protection agents with potentially improved efficacy and selectivity.
Analytical Characterization (Expected)
While specific, publicly available spectra for 4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride are limited, its expected spectral characteristics can be predicted based on its structure and data from analogous compounds.
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¹H NMR: The proton NMR spectrum is expected to show two singlets. One singlet would correspond to the methyl protons (N-CH₃) and another singlet for the proton on the pyrazole ring (C-H).
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¹³C NMR: The carbon NMR spectrum would display signals for the four carbon atoms in the molecule: the methyl carbon, the two pyrazole ring carbons attached to hydrogen and chlorine, and the pyrazole carbon bearing the sulfonyl chloride group.
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Mass Spectrometry: The mass spectrum would exhibit a characteristic isotopic pattern for a molecule containing two chlorine atoms.[4] The molecular ion peak (M⁺) would be accompanied by M+2 and M+4 peaks with relative intensities determined by the natural abundance of the ³⁵Cl and ³⁷Cl isotopes.[5]
Conclusion
4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride is a valuable and versatile reagent for chemical synthesis. Its well-defined structure, coupled with the high reactivity of the sulfonyl chloride group, provides a reliable platform for the construction of diverse molecular architectures. For researchers in drug discovery and agrochemical development, this compound offers a strategic entry point for the synthesis of novel sulfonamide and sulfonate ester derivatives. A thorough understanding of its chemical properties, reactivity, and safety considerations is paramount to unlocking its full potential in the pursuit of new and impactful chemical entities.
References
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Chemistry LibreTexts. Organic Compounds Containing Halogen Atoms. (2020-08-22). [Link]
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Chemistry LibreTexts. 16.9: Organic Compounds Containing Halogen Atoms. (2020-08-22). [Link]
